HI-6 DIMETHANESULPHONATE
HI-6 DIMETHANESULPHONATE
Brand Name:
Vulcanchem
CAS No.:
144252-71-1
VCID:
VC0141722
InChI:
InChI=1S/C14H14N4O3.2CH4O3S/c15-14(19)12-4-7-17(8-5-12)10-21-11-18-6-2-1-3-13(18)9-16-20;2*1-5(2,3)4/h1-9H,10-11H2,(H-,15,19);2*1H3,(H,2,3,4)/b13-9+;;
SMILES:
CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=CC(=C[NH+]=O)N(C=C1)COC[N+]2=CC=C(C=C2)C(=O)N
Molecular Formula:
C16H22N4O9S2
Molecular Weight:
478.5 g/mol
HI-6 DIMETHANESULPHONATE
CAS No.: 144252-71-1
Main Products
VCID: VC0141722
Molecular Formula: C16H22N4O9S2
Molecular Weight: 478.5 g/mol
| CAS No. | 144252-71-1 |
|---|---|
| Product Name | HI-6 DIMETHANESULPHONATE |
| Molecular Formula | C16H22N4O9S2 |
| Molecular Weight | 478.5 g/mol |
| IUPAC Name | [(E)-[1-[(4-carbamoylpyridin-1-ium-1-yl)methoxymethyl]pyridin-2-ylidene]methyl]-oxoazanium;methanesulfonate |
| Standard InChI | InChI=1S/C14H14N4O3.2CH4O3S/c15-14(19)12-4-7-17(8-5-12)10-21-11-18-6-2-1-3-13(18)9-16-20;2*1-5(2,3)4/h1-9H,10-11H2,(H-,15,19);2*1H3,(H,2,3,4)/b13-9+;; |
| Standard InChIKey | KSZUKDJWBYNHBO-IGUOPLJTSA-N |
| Isomeric SMILES | CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=C/C(=C\[NH+]=O)/N(C=C1)COC[N+]2=CC=C(C=C2)C(=O)N |
| SMILES | CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=CC(=C[NH+]=O)N(C=C1)COC[N+]2=CC=C(C=C2)C(=O)N |
| Canonical SMILES | CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=CC(=C[NH+]=O)N(C=C1)COC[N+]2=CC=C(C=C2)C(=O)N |
| Synonyms | HI-6 DIMETHANESULPHONATE |
| PubChem Compound | 11947792 |
| Last Modified | Nov 09 2021 |
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